![molecular formula C7H11ClN2O2S B2594274 2-(1-Aminoethyl)-5-methylthiazole-4-carboxylic acid hydrochloride CAS No. 2138413-45-1](/img/structure/B2594274.png)
2-(1-Aminoethyl)-5-methylthiazole-4-carboxylic acid hydrochloride
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Overview
Description
The compound “2-(1-Aminoethyl)-5-methylthiazole-4-carboxylic acid hydrochloride” is a derivative of thiazole, which is a heterocyclic compound. Thiazoles are often used in medicinal chemistry due to their bioactive properties .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. These could include its solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Synthesis and Derivative Formation
The compound 2-(1-Aminoethyl)-5-methylthiazole-4-carboxylic acid hydrochloride serves as a precursor in the synthesis of various chemically active derivatives. For instance, acylation and subsequent methylation of related thiazolecarboxylic acid derivatives have led to the production of compounds with potential application in chemical synthesis and pharmacology (Dovlatyan et al., 2004). Furthermore, the synthesis and evaluation of thiazole-5-carboxylic acid derivatives have shown significant in vivo activity, marking their importance in the development of antithrombotic agents (Babu et al., 2016).
Antimicrobial Activity
Research on thiazole derivatives has extended into the antimicrobial domain, with several studies synthesizing and characterizing compounds for their potential use as antibacterial and antifungal agents. For instance, the creation of N-substituted-3-chloro-2-azetidinones from aminobenzothiazole-carboxylic acid has highlighted the antimicrobial potential of these derivatives against a range of microorganisms (Chavan & Pai, 2007). Similarly, modifications of ethyl 2-amino-4-methylthiazole-5-carboxylate have led to derivatives exhibiting moderate to good antimicrobial activity, further emphasizing the chemical's relevance in therapeutic research (Desai et al., 2019).
Supramolecular Chemistry
The interaction of 2-aminoheterocyclic compounds with carboxylic acid derivatives has been studied to understand the foundational aspects of supramolecular chemistry. This research is crucial for developing new materials and understanding biological processes. For example, the synthesis of binary supramolecular organic salts from 2-aminoheterocyclic compounds demonstrates the role of hydrogen bonding and non-covalent interactions in stabilizing complex structures (Jin et al., 2011).
Chemical Synthesis and Transformations
Investigations into the chemical synthesis and transformations of thiazole derivatives have led to the development of new synthetic methods and the discovery of novel compounds with potential application across various scientific fields. For example, the regioselective cross-coupling reactions of boronic acids with dihalo heterocycles have facilitated the selective production of nicotinic acids and triazoles, showcasing the versatility of thiazole derivatives in organic synthesis (Houpis et al., 2010).
Mechanism of Action
Target of Action
The primary targets of 2-(1-Aminoethyl)-5-methylthiazole-4-carboxylic acid hydrochloride are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . Factors such as pH, temperature, and the presence of other molecules can affect how the compound interacts with its targets and how stable it remains over time.
Future Directions
Properties
IUPAC Name |
2-(1-aminoethyl)-5-methyl-1,3-thiazole-4-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S.ClH/c1-3(8)6-9-5(7(10)11)4(2)12-6;/h3H,8H2,1-2H3,(H,10,11);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTNGAWIQTOVLMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)C(C)N)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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